Cas no 6535-47-3 (Pigment Red 13)

• Product Name: Pigment Red 13
• CAS No: 6535-47-3
• MF: C₂₅H₂₀N₄O₄
• MW: 440.450705528259
• MDL: MFCD00071983
• CID: 46841
• PubChem ID: 81022
• Update Time: 2025-04-18

Pigment Red 13 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 13
• 3172Pigment Red
• Einecs 229-441-9
• Pigment Toluidine Maroon
• Red 13
• Toluidine Maroon
• Toluidine moroon
• 3-Hydroxy-4-[(4-methyl-2-nitrophenyl)azo]-N-(2-methylphenyl)-2-naphthalenecarboxamide
• 3-Hydroxy-4-[(4-methyl-2-nitrophenyl)azo]-N-(o-tolyl)naphthalene-2-carboxamide
• C.I. 12395
• 2-Naphthalenecarboxamide,3-hydroxy-4-[(4-methyl-2-nitrophenyl)azo]-N-(2-methylphenyl)-
• SCHEMBL21436313
• NS00019835
• AKOS025311142
• MFCD00071983
• DTXSID6064404
• 3-Hydroxy-4-[2-(4-methyl-2-nitrophenyl)diazenyl]-N-(2-methylphenyl)-2-naphthalenecarboxamide
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[2-(4-methyl-2-nitrophenyl)diazenyl]-N-(2-methylphenyl)-
• 2-Naphthalenecarboxamide, 3-hydroxy-4-((4-methyl-2-nitrophenyl)azo)-N-(2-methylphenyl)-
• 6535-47-3
• HGD76SLY64
• 2-Naphthalenecarboxamide, 3-hydroxy-4-(2-(4-methyl-2-nitrophenyl)diazenyl)-N-(2-methylphenyl)-
• 2-Naphthalenecarboxamide, 3-hydroxy-4-[(4-methyl-2-nitrophenyl)azo]-N-(2-methylphenyl)-
• 3-hydroxy-4-[(4-methyl-2-nitrophenyl)diazenyl]-N-(2-methylphenyl)naphthalene-2-carboxamide
• 3-Hydroxy-4-((4-methyl-2-nitrophenyl)azo)-N-(o-tolyl)naphthalene-2-carboxamide
• 3-Hydroxy-4-((4-methyl-2-nitrophenyl)diazenyl)-N-(o-tolyl)-2-naphthamide
• ZNLGWAUDRMDHTH-NFFVHWSESA-N
• ZULWYEUQOYBFOW-UHFFFAOYSA-N
• Pigment Red 13

• MDL： MFCD00071983
• Inchi： 1S/C25H20N4O4/c1-15-11-12-21(22(13-15)29(32)33)27-28-23-18-9-5-4-8-17(18)14-19(24(23)30)25(31)26-20-10-6-3-7-16(20)2/h3-14,30H,1-2H3,(H,26,31)/b28-27+
• InChI Key： ZULWYEUQOYBFOW-BYYHNAKLSA-N
• SMILES： OC1C(=C2C=CC=CC2=CC=1C(NC1C=CC=CC=1C)=O)/N=N/C1C=CC(C)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 440.14800
• Monoisotopic Mass: 440.148455
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 116
• Surface Charge: 0
• Tautomer Count: 33
• XLogP3: 5.8

Experimental Properties

• Color/Form: This product is purplish red powder
• Density: 1.32
• Melting Point: 293-300°C
• Boiling Point: 621.6 °C at 760 mmHg
• Flash Point: 329.7 °C
• Refractive Index: 1.666
• PSA: 119.87000
• LogP: 7.33430

Pigment Red 13 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：2811
• Safety Instruction： S26; S36
• RTECS：AF9900000
• Hazardous Material Identification：
• Packing Group：III
• Risk Phrases：R22; R36/37/38
• Storage Condition：Store at room temperature
• Packing Group：III